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Compound of Interest

Compound Name: Hexan-2-one oxime

Cat. No.: B1605024

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical waste is a critical component of laboratory safety and regulatory
compliance. This guide provides essential, immediate safety and logistical information for the
proper disposal of Hexan-2-one oxime.

Hexan-2-one oxime should be handled as a hazardous substance. While specific disposal
guidelines for this compound are not readily available, the following procedures are based on
best practices for the disposal of hazardous chemicals and information from safety data sheets
of similar oxime compounds.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing appropriate Personal
Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).
» Body Protection: A laboratory coat and closed-toe shoes.

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of
any potential vapors.
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Spill Management

In the event of a spill, follow these steps:

o Evacuate and Ventilate: Immediately alert others in the area and ensure the space is well-
ventilated.

o Containment: Use an inert absorbent material, such as vermiculite, dry sand, or earth, to
contain the spill. Do not use combustible materials like sawdust.

» Collection: Carefully collect the absorbed material into a designated, labeled, and sealable
container for hazardous waste.

o Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap
and water. Collect all cleaning materials as hazardous waste.

Disposal Procedure

Disposal of Hexan-2-one oxime must be conducted through a licensed hazardous waste
disposal company. Do not attempt to dispose of this chemical down the drain or in regular
trash.

o Waste Collection:

o Collect waste Hexan-2-one oxime in a dedicated, clearly labeled, and chemically
compatible container.

o The container must be in good condition and have a secure, tight-fitting lid.

o Label the container with "Hazardous Waste," the full chemical name "Hexan-2-one
oxime," and any known hazard symbols.

o Storage:
o Store the waste container in a designated hazardous waste accumulation area.

o This area should be secure, well-ventilated, and away from incompatible materials.
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o Keep the container closed at all times, except when adding waste.

o Arrange for Pickup:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to schedule a pickup.

o Provide them with accurate information about the waste, including its name and quantity.

Chemical and Physical Properties of Hexan-2-one
oxime

Understanding the properties of a chemical is crucial for its safe handling and disposal.

Property Value

Molecular Formula C6H13NO[1][2]I3]
Molecular Weight 115.17 g/mol [1]

Boiling Point 187.5 °C at 760 mmHg[4]
Flash Point 94 °C[4]

Density 0.89 g/cm?3[4]

Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of Hexan-2-one
oxime.
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Preparation & Handling
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Hexan-2-one Oxime Disposal Workflow

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1605024?utm_src=pdf-body-img
https://www.benchchem.com/product/b1605024?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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